Cas no 1823194-67-7 (2-3-Chloro-5-(trifluoromethyl)pyridin-2-yl-N-(dimethylamino)methylidene-2,2-difluoroacetamide)

• Product Name: 2-3-Chloro-5-(trifluoromethyl)pyridin-2-yl-N-(dimethylamino)methylidene-2,2-difluoroacetamide
• CAS No: 1823194-67-7
• MF: C₁₁H₉ClF₅N₃O
• MW: 329.653678655624
• MDL: MFCD29042577
• CID: 4708733
• Update Time: 2025-07-23

2-3-Chloro-5-(trifluoromethyl)pyridin-2-yl-N-(dimethylamino)methylidene-2,2-difluoroacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-[(dimethylamino)methylidene]-2,2-difluoroacetamide
• 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-[(1E)-(dimethylamino)methylidene]-2,2-difluoroacetamide
• 2-3-Chloro-5-(trifluoromethyl)pyridin-2-yl-N-(dimethylamino)methylidene-2,2-difluoroacetamide

• MDL： MFCD29042577
• Inchi： 1S/C11H9ClF5N3O/c1-20(2)5-19-9(21)10(13,14)8-7(12)3-6(4-18-8)11(15,16)17/h3-5H,1-2H3/b19-5+
• InChI Key： AMNQKFSNAJZLGD-PTXOJBNSSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C(C(/N=C/N(C)C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 413
• Topological Polar Surface Area: 45.6

Additional information on 2-3-Chloro-5-(trifluoromethyl)pyridin-2-yl-N-(dimethylamino)methylidene-2,2-difluoroacetamide

Comprehensive Overview of 2-3-Chloro-5-(trifluoromethyl)pyridin-2-yl-N-(dimethylamino)methylidene-2,2-difluoroacetamide (CAS No. 1823194-67-7)

The compound 2-3-Chloro-5-(trifluoromethyl)pyridin-2-yl-N-(dimethylamino)methylidene-2,2-difluoroacetamide (CAS No. 1823194-67-7) is a highly specialized chemical entity that has garnered significant attention in the fields of agrochemical and pharmaceutical research. With its unique structural features, including a pyridine core, trifluoromethyl group, and difluoroacetamide moiety, this compound exhibits remarkable potential for applications in crop protection and medicinal chemistry. Its molecular formula and precise configuration make it a subject of ongoing scientific exploration.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced bioactivity and metabolic stability. Researchers are particularly interested in how the chloro and difluoroacetamide substituents influence the compound's interaction with biological targets. This aligns with the growing trend of structure-activity relationship (SAR) studies, which are frequently searched in academic databases and AI-driven research platforms. The compound's CAS No. 1823194-67-7 serves as a critical identifier for patent searches and regulatory documentation.

The agrochemical industry has shown keen interest in 2-3-Chloro-5-(trifluoromethyl)pyridin-2-yl-N-(dimethylamino)methylidene-2,2-difluoroacetamide due to its potential as a precursor for novel pesticides. The pyridine ring, combined with the trifluoromethyl group, is known to enhance lipophilicity and target specificity, making it a valuable scaffold for designing next-generation crop protection agents. This resonates with current user queries about sustainable agriculture and eco-friendly pest control solutions.

From a pharmaceutical perspective, the dimethylamino and difluoroacetamide functionalities in this compound suggest possible applications in drug discovery. These groups are often associated with improved pharmacokinetic properties, such as increased membrane permeability and prolonged half-life. Searches for fluorinated drug candidates and heterocyclic compounds in medicine have spiked, reflecting the broader scientific community's focus on these motifs.

Synthetic routes to CAS No. 1823194-67-7 typically involve multi-step organic transformations, including condensation and fluorination reactions. The compound's purity and yield are critical factors for industrial-scale production, a topic frequently explored in process chemistry forums. Additionally, its stability under various storage conditions is a common query among laboratory technicians and quality control professionals.

Environmental and safety profiles of 2-3-Chloro-5-(trifluoromethyl)pyridin-2-yl-N-(dimethylamino)methylidene-2,2-difluoroacetamide are also under scrutiny, aligning with global trends toward green chemistry and reduced chemical footprints. Researchers are investigating its biodegradability and ecotoxicological effects, addressing concerns raised in searches like safe chemical alternatives and environmental impact of fluorinated compounds.

In summary, CAS No. 1823194-67-7 represents a compelling case study in modern chemical innovation. Its multifaceted applications and structural complexity make it a recurring subject in both academic literature and industrial R&D discussions. As interest in fluorinated heterocycles and agrochemical intermediates continues to rise, this compound is poised to remain at the forefront of scientific inquiry.